Cas no 819849-20-2 ((2-fluoro-5-nitrophenyl)boronic acid)

(2-Fluoro-5-nitrophenyl)boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its reactive boronic acid functional group and electron-withdrawing nitro and fluoro substituents. The presence of the nitro group enhances reactivity in palladium-catalyzed transformations, while the fluorine substituent offers potential for further functionalization. This compound is particularly useful in pharmaceutical and materials science research for constructing complex biaryl structures. It exhibits good stability under standard handling conditions and is typically supplied as a white to off-white crystalline solid. The product's well-defined reactivity profile makes it a valuable intermediate for synthesizing fluorinated and nitro-substituted aromatic compounds.
(2-fluoro-5-nitrophenyl)boronic acid structure
819849-20-2 structure
Product Name:(2-fluoro-5-nitrophenyl)boronic acid
CAS No:819849-20-2
MF:C6H5BFNO4
MW:184.917605161667
MDL:MFCD03092929
CID:68876
PubChem ID:2763280
Update Time:2025-10-22

(2-fluoro-5-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-nitrophenylboronic acid
    • 2-Fluoro-5-nitrobenzeneboronic acid
    • (2-Fluoro-5-nitrophenyl)boronic acid
    • 2-fluoro-5-nitrophenylboronicacid
    • Boronic acid, (2-fluoro-5-nitrophenyl)-
    • KSC649E7N
    • SYAFEPQKPQIRAL-UHFFFAOYSA-N
    • BCP09214
    • PC3014
    • SBB065080
    • FCH920930
    • 2-fluoro-5-nitro phenyl boronic acid
    • VB10789
    • AB13165
    • B-(2-Fluoro-5-nitrophenyl)boronic acid (ACI)
    • Boronic acid, (2-fluoro-5-nitrophenyl)- (9CI)
    • CS-W002992
    • EN300-7363514
    • AKOS006346481
    • Z1201621988
    • SCHEMBL1199420
    • 819849-20-2
    • CHEMBL5174005
    • DTXSID30376866
    • FT-0658421
    • AM20050335
    • MFCD03092929
    • AS-17775
    • J-509467
    • SY032720
    • (2-fluoro-5-nitro-phenyl)boronic Acid
    • DB-016985
    • (2-fluoro-5-nitrophenyl)boronic acid
    • MDL： MFCD03092929
    • Inchi： 1S/C6H5BFNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3,10-11H
    • InChI Key： SYAFEPQKPQIRAL-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(B(O)O)C(F)=CC=1)=O

Computed Properties

  • Exact Mass: 185.03000
  • Monoisotopic Mass: 185.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 86.3

Experimental Properties

  • Density: 1.49
  • Melting Point: 258-260°C
  • Boiling Point: 366.8°C at 760 mmHg
  • Flash Point: 175.7°C
  • Refractive Index: 1.548
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 86.28000
  • LogP: -0.06310

(2-fluoro-5-nitrophenyl)boronic acid Security Information

(2-fluoro-5-nitrophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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